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Compound of Interest

Compound Name: SKF 81297 hydrobromide

Cat. No.: B151075 Get Quote

Introduction
SKF 81297 hydrobromide is a potent and selective agonist for the D1-like dopamine receptor,

demonstrating central activity upon systemic administration in vivo.[1] These characteristics

make it a valuable tool in neuroscience research for investigating the roles of D1 receptor

signaling in various physiological and pathological processes, including motor control, reward,

cognition, and neurological disorders like Parkinson's disease.[2][3] This document provides

detailed protocols for the preparation and administration of SKF 81297 hydrobromide for

injection in rats, intended for researchers, scientists, and drug development professionals.

Compound Properties
A summary of the key physical and chemical properties of SKF 81297 hydrobromide is

presented in Table 1.
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Property Value Reference

Chemical Name

(±)-6-Chloro-2,3,4,5-

tetrahydro-1-phenyl-1H-3-

benzazepine hydrobromide

Molecular Formula C₁₆H₁₆ClNO₂·HBr

Molecular Weight 370.67 g/mol

Purity ≥98%

Appearance Off-white to yellow solid [3]

Storage

Desiccate at +4°C or -20°C for

long-term storage.[4] Stock

solutions can be stored at

-80°C for up to 6 months or

-20°C for up to 1 month.[3][5]

Solubility Data
The solubility of SKF 81297 hydrobromide in various solvents is crucial for preparing

appropriate formulations for in vivo studies. Table 2 summarizes the solubility data from

multiple sources.
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Solvent
Maximum
Concentration

Notes Reference

Water 10 mM (3.71 mg/mL)
Requires gentle

warming.
[1]

DMSO
100 mM (37.07

mg/mL) to 120 mg/mL

Ultrasonic assistance

may be needed. Use

newly opened DMSO

as it is hygroscopic.

[3][6]

Ethanol ~2 mg/mL [3][4]

Dimethylformamide

(DMF)
~20 mg/mL [3][4]

1:20 DMSO:PBS (pH

7.2)
~0.04 mg/mL

Aqueous solutions are

not recommended for

storage for more than

one day.

[4]

Saline (0.9% NaCl)
Used as a vehicle for

injection.

SKF 81297 is

dissolved directly in

saline for some

protocols.

[7]

Experimental Protocols
Protocol 1: Preparation of SKF 81297 Hydrobromide in
Saline for Subcutaneous Injection
This protocol is suitable for studies where SKF 81297 hydrobromide can be directly dissolved

in a saline vehicle.

Materials:

SKF 81297 hydrobromide powder

Sterile 0.9% sodium chloride (saline) solution
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Sterile vials

Vortex mixer

Sterile filters (0.22 µm)

Analytical balance

Procedure:

Calculate the required mass: Determine the total volume of the solution and the desired final

concentration (e.g., in mg/mL) to calculate the mass of SKF 81297 hydrobromide needed.

Always use the batch-specific molecular weight provided on the product vial for precise

calculations.

Weigh the compound: Accurately weigh the calculated amount of SKF 81297 hydrobromide
powder using an analytical balance in a sterile environment.

Dissolution: Transfer the powder to a sterile vial. Add the required volume of sterile 0.9%

saline.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming may

be applied to aid dissolution, as SKF 81297 is soluble in water with gentle warming.[6]

Sterilization: Filter the final solution through a 0.22 µm sterile filter into a new sterile vial to

ensure sterility before injection.

Storage: Use the freshly prepared solution immediately. It is not recommended to store

aqueous solutions for more than one day.[4]

Example Dosing in Rats:

Doses: 0.4 mg/kg and 0.8 mg/kg.[7]

Administration: Subcutaneous (s.c.) injection, 15 minutes prior to the experimental

procedure.[7]

Injection Volume: 1 ml/kg.[7]
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Protocol 2: Preparation of SKF 81297 Hydrobromide
using DMSO and Saline for Injection
This protocol is recommended when higher concentrations are required or if direct dissolution

in saline is difficult.

Materials:

SKF 81297 hydrobromide powder

Dimethyl sulfoxide (DMSO), newly opened

Sterile 0.9% sodium chloride (saline) solution or Phosphate-Buffered Saline (PBS)

Sterile vials

Vortex mixer

Sterile filters (0.22 µm)

Analytical balance

Procedure:

Prepare a stock solution in DMSO:

Weigh the required amount of SKF 81297 hydrobromide.

Dissolve it in a small volume of 100% DMSO to create a concentrated stock solution (e.g.,

10 mg/mL). Use of an ultrasonic bath may facilitate dissolution.[3] The stock solution

should be purged with an inert gas.[4]

Dilution to final concentration:

Calculate the volume of the DMSO stock solution needed to achieve the final desired

concentration.

In a sterile vial, add the required volume of the sterile saline or PBS vehicle.
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While vortexing the vehicle, slowly add the calculated volume of the DMSO stock solution

to prevent precipitation. The final concentration of DMSO in the injectate should be

minimized (typically ≤10%).

Sterilization and Storage:

Filter the final solution through a 0.22 µm sterile filter.

Prepare fresh on the day of the experiment. Aqueous solutions containing DMSO are not

recommended for storage.[4]

Signaling Pathway and Experimental Workflow
Dopamine D1 Receptor Signaling Pathway
SKF 81297 acts as an agonist at the dopamine D1 receptor, which is a G-protein coupled

receptor (GPCR).[8] The activation of the D1 receptor primarily stimulates the Gs/olf family of

G-proteins, leading to the activation of adenylyl cyclase and a subsequent increase in

intracellular cyclic AMP (cAMP).[9][10] This increase in cAMP activates Protein Kinase A (PKA),

which then phosphorylates various downstream targets, including the dopamine- and cAMP-

regulated phosphoprotein of 32 kDa (DARPP-32).[2][10] Phosphorylated DARPP-32 inhibits

protein phosphatase-1 (PP1), leading to an amplified phosphorylation state of numerous

effector proteins that mediate the physiological responses to D1 receptor activation.[2][9]
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Caption: Dopamine D1 Receptor Signaling Cascade.
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Experimental Workflow for In Vivo Administration
The following diagram outlines the general workflow for preparing and administering SKF
81297 hydrobromide to rats for behavioral or physiological studies.
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Caption: Workflow for Rat Injection Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b151075?utm_src=pdf-body
https://www.benchchem.com/product/b151075?utm_src=pdf-body
https://www.benchchem.com/product/b151075?utm_src=pdf-body-img
https://www.benchchem.com/product/b151075?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. SKF 81297 hydrobromide | D1 and D5 Receptors | Tocris Bioscience [tocris.com]

2. Frontiers | Mechanisms for the Modulation of Dopamine D1 Receptor Signaling in Striatal
Neurons [frontiersin.org]

3. medchemexpress.com [medchemexpress.com]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. medchemexpress.com [medchemexpress.com]

6. rndsystems.com [rndsystems.com]

7. The dopamine D1 receptor agonist SKF81297 has dose-related effects on locomotor
activity but is without effect in a CER trace conditioning procedure conducted with two versus
four trials - PMC [pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. Pharmacology of Signaling Induced by Dopamine D1-Like Receptor Activation - PMC
[pmc.ncbi.nlm.nih.gov]

10. geneglobe.qiagen.com [geneglobe.qiagen.com]

To cite this document: BenchChem. [Application Notes and Protocols for SKF 81297
Hydrobromide Administration in Rats]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151075#preparing-skf-81297-hydrobromide-for-
injection-in-rats]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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